Cas no 76377-79-2 (Ethyl 5-hydroxy-7-oxo-2-phenyl-8-propyl-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate)

• Product Name: Ethyl 5-hydroxy-7-oxo-2-phenyl-8-propyl-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate
• CAS No: 76377-79-2
• MF: C₁₉H₁₉N₃O₄
• MW: 353.371864557266
• CID: 1074605
• PubChem ID: 54729615
• Update Time: 2025-06-11

Ethyl 5-hydroxy-7-oxo-2-phenyl-8-propyl-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-hydroxy-7-oxo-2-phenyl-8-propyl-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate
• A9689
• AG-L-24341
• CTK5E2864
• FT-0682624
• MolPort-016-578-927
• ethyl 5-hydroxy-7-oxo-2-phenyl-8-propylpyrido[2,3-d]pyrimidine-6-carboxylate
• AKOS015856157
• ethyl5-hydroxy-7-oxo-2-phenyl-8-propyl-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate
• SQKIAZZCKMOZGL-UHFFFAOYSA-N
• 76377-79-2
• 7,8-dihydro-5-hydroxy-7-oxo-2-phenyl-8-propylpyrido[2,3-d]pyrimidine-6-carboxylic acid ethyl ester
• SCHEMBL11157510
• DTXSID00716356
• DB-075123

• MDL： MFCD17011961
• Inchi： 1S/C19H19N3O4/c1-3-10-22-17-13(15(23)14(18(22)24)19(25)26-4-2)11-20-16(21-17)12-8-6-5-7-9-12/h5-9,11,23H,3-4,10H2,1-2H3
• InChI Key： SQKIAZZCKMOZGL-UHFFFAOYSA-N
• SMILES： OC1=C(C(=O)OCC)C(N(C2C1=CN=C(C1C=CC=CC=1)N=2)CCC)=O

Computed Properties

• Exact Mass: 353.138
• Monoisotopic Mass: 353.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.6A^2
• XLogP3: 3

Ethyl 5-hydroxy-7-oxo-2-phenyl-8-propyl-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate Security Information

• HazardClass：IRRITANT

Additional information on Ethyl 5-hydroxy-7-oxo-2-phenyl-8-propyl-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate

Comprehensive Overview of Ethyl 5-hydroxy-7-oxo-2-phenyl-8-propyl-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate (CAS No. 76377-79-2)

Ethyl 5-hydroxy-7-oxo-2-phenyl-8-propyl-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. With the CAS number 76377-79-2, this compound belongs to the pyridopyrimidine class, which is known for its diverse biological activities. Researchers are particularly interested in its role as a scaffold for drug development, especially in targeting enzymes and receptors involved in inflammatory and metabolic pathways.

The molecular structure of Ethyl 5-hydroxy-7-oxo-2-phenyl-8-propyl-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate combines a pyrido[2,3-d]pyrimidine core with functional groups such as hydroxy, oxo, and carboxylate esters. These moieties contribute to its reactivity and interaction with biological targets. Recent studies highlight its potential as a precursor for synthesizing analogs with enhanced bioavailability and selectivity, aligning with the growing demand for precision medicine and personalized therapeutics.

In the context of current trends, this compound is often discussed alongside keywords like "heterocyclic drug discovery", "enzyme inhibitors", and "small molecule therapeutics". These terms reflect the broader interest in leveraging synthetic chemistry to address unmet medical needs, such as chronic diseases and age-related disorders. The compound's CAS No. 76377-79-2 is frequently searched in academic databases and patent literature, underscoring its relevance in innovation-driven fields.

From a synthetic perspective, Ethyl 5-hydroxy-7-oxo-2-phenyl-8-propyl-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate is typically prepared through multi-step organic reactions, including condensation and cyclization processes. Its purity and stability are critical for reproducibility in research, making analytical techniques like HPLC and NMR indispensable. The compound's solubility profile also makes it suitable for formulation studies, a topic of high interest in drug delivery optimization.

Environmental and regulatory considerations are increasingly shaping the discourse around such compounds. While 76377-79-2 is not classified as hazardous, researchers emphasize sustainable synthesis methods to minimize waste and energy consumption. This aligns with the global push for green chemistry, a frequently searched topic among scientists and industry professionals.

In summary, Ethyl 5-hydroxy-7-oxo-2-phenyl-8-propyl-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate represents a promising avenue for interdisciplinary research. Its structural complexity and functional versatility position it as a valuable tool for advancing both fundamental science and applied drug development. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about next-generation therapeutics and sustainable chemistry.